
A Comprehensive Technical Guide to 4-(2-
Chloroacetamido)benzoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
4-(2-Chloroacetamido)benzoic

acid

CAS No.: 4596-39-8

Cat. No.: B1267507

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides an in-depth exploration of 4-(2-Chloroacetamido)benzoic acid
(CAS No: 4596-39-8), a pivotal chemical intermediate in the synthesis of novel therapeutic

agents. This document details its fundamental physicochemical properties, provides a validated

synthesis protocol, outlines methods for analytical characterization, and discusses its

significant applications in drug discovery, particularly as a scaffold for local anesthetics and

antiviral compounds. The guide is structured to serve as a practical resource for researchers,

offering both theoretical insights and actionable experimental methodologies.

Introduction: A Versatile Synthetic Building Block
4-(2-Chloroacetamido)benzoic acid is a bifunctional organic compound featuring a carboxylic

acid group and a reactive chloroacetamide moiety. This unique structure makes it an

exceptionally valuable starting material, or intermediate, in medicinal chemistry. The carboxylic

acid provides a handle for forming esters or amides, while the chloroacetyl group serves as a
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potent electrophile, enabling covalent modification or further functionalization. Its most notable

role is as a key precursor in the development of derivatives with significant biological activity.

For instance, it is a reported intermediate in the synthesis of certain Matijing-Su (MTS)

derivatives, which have been investigated for their potent anti-hepatitis B virus (HBV) activity[1]

[2]. Furthermore, its scaffold has been extensively used to design and synthesize novel local

anesthetic agents[3][4][5]. The Chemical Abstracts Service (CAS) has assigned the number

4596-39-8 to this compound[1][6][7].
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Caption: Core applications of 4-(2-Chloroacetamido)benzoic acid.

Physicochemical and Safety Profile
A thorough understanding of the compound's properties is critical for its effective use in

synthesis and for ensuring laboratory safety.
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Physical and Chemical Properties
The key properties of 4-(2-Chloroacetamido)benzoic acid are summarized in the table below,

compiled from various chemical data providers[1][6][7][8][9].

Property Value

CAS Number 4596-39-8

Molecular Formula C₉H₈ClNO₃

Molecular Weight 213.62 g/mol

Appearance White to Off-White Solid

Melting Point 264 °C (decomposes)

Boiling Point 468.8 ± 30.0 °C (Predicted)

Density 1.458 ± 0.06 g/cm³ (Predicted)

pKa 4.27 ± 0.10 (Predicted)

Solubility Slightly soluble in DMSO and Acetic Acid

SMILES String OC(=O)c1ccc(NC(=O)CCl)cc1

InChI Key FNXAWVZXABMYRM-UHFFFAOYSA-N

Safety and Handling
4-(2-Chloroacetamido)benzoic acid is classified as an irritant. Proper safety precautions are

mandatory during handling.

Hazard Classifications: Skin Irritant (Category 2), Eye Irritant (Category 2A), Specific Target

Organ Toxicity - Single Exposure (Category 3, Respiratory system)[1][9].

Signal Word: Warning[1][9].

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)[1][2].
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Personal Protective Equipment (PPE): Use of a dust mask (type N95 or equivalent),

chemical safety goggles, and nitrile gloves is required[1][2]. Work should be conducted in a

well-ventilated area or a chemical fume hood[9].

Storage: Store in a cool, dry place at 2-8°C, away from incompatible materials[8][9].

Synthesis and Purification
The most common and direct synthesis route involves the N-acylation of 4-aminobenzoic acid

with chloroacetyl chloride.

Reaction Principle
The synthesis is a classic Schotten-Baumann reaction. The primary amine of 4-aminobenzoic

acid acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride.

This forms a tetrahedral intermediate which then collapses, eliminating a chloride ion to form

the amide bond. An equivalent of hydrogen chloride (HCl) is produced as a byproduct, which is

typically neutralized by a base added to the reaction mixture or by using an excess of the

starting amine.
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Reactants Conditions

4-Aminobenzoic Acid

N-Acylation Reaction

Chloroacetyl Chloride Solvent (e.g., THF, DMF) Base (e.g., DBU, Triethylamine)
(Optional, to neutralize HCl)

Temperature Control
(0-5°C initially)

Aqueous Workup
(Precipitation in cold water)

Purification
(Recrystallization from Ethanol)

Final Product:
4-(2-Chloroacetamido)benzoic acid
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Caption: General workflow for the synthesis of the title compound.
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Detailed Experimental Protocol
This protocol is adapted from general procedures for the synthesis of N-aryl

chloroacetamides[10].

Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel,

and a nitrogen inlet.

Dissolution: To the flask, add 4-aminobenzoic acid (1 equivalent) and a suitable solvent such

as Tetrahydrofuran (THF). Stir the mixture until the solid is fully suspended.

Cooling: Place the flask in an ice-salt bath to cool the contents to 0-5°C. This is a critical step

to control the exothermic nature of the acylation reaction.

Reagent Addition: Add chloroacetyl chloride (1.05 equivalents) dropwise via the dropping

funnel over 30 minutes, ensuring the internal temperature does not rise above 5°C. Vigorous

stirring is essential.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir for an additional 3-6 hours.

Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC) using a mobile phase such as Ethyl Acetate/Hexane (e.g., 3:7 v/v). The disappearance

of the 4-aminobenzoic acid spot indicates completion.

Isolation: Once complete, slowly pour the reaction mixture into a beaker containing crushed

ice or cold water with vigorous stirring. A precipitate will form.

Filtration: Collect the solid product by vacuum filtration and wash the filter cake thoroughly

with cold water to remove any residual HCl and unreacted starting materials.

Drying: Dry the crude product in a vacuum oven at 60-70°C.

Purification
The crude product can be effectively purified by recrystallization from a suitable solvent, such

as ethanol, to yield a white to off-white crystalline solid with high purity[10][11]. The purity

should be confirmed by melting point analysis and the analytical techniques described below.
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Analytical Characterization
Rigorous characterization is essential to confirm the structure and purity of the synthesized 4-
(2-Chloroacetamido)benzoic acid.

Technique Expected Observations

¹H NMR (DMSO-d₆)

~12.8 ppm (broad singlet, 1H, -COOH), ~10.6

ppm (singlet, 1H, -NH-), ~7.9 ppm (doublet, 2H,

aromatic protons ortho to -COOH), ~7.7 ppm

(doublet, 2H, aromatic protons ortho to -NH-),

~4.3 ppm (singlet, 2H, -CH₂Cl). Chemical shifts

are approximate and can vary.

¹³C NMR (DMSO-d₆)

~167 ppm (-COOH), ~165 ppm (-C=O, amide),

~143 ppm (Ar-C), ~131 ppm (Ar-CH), ~125 ppm

(Ar-C), ~119 ppm (Ar-CH), ~44 ppm (-CH₂Cl).

Chemical shifts are approximate.

FTIR (KBr Pellet)

~3300 cm⁻¹ (N-H stretch), ~3000-2500 cm⁻¹

(broad, O-H stretch of carboxylic acid), ~1690

cm⁻¹ (C=O stretch, carboxylic acid), ~1670 cm⁻¹

(C=O stretch, amide I band), ~1540 cm⁻¹ (N-H

bend, amide II band), ~750-650 cm⁻¹ (C-Cl

stretch)[12][13].

Mass Spectrometry (ESI-)

Predicted [M-H]⁻ at m/z 212.01[14]. The isotopic

pattern for one chlorine atom (³⁵Cl/³⁷Cl in ~3:1

ratio) should be observable in high-resolution

mass spectra.

HPLC

A reversed-phase HPLC method (e.g., using a

C18 column with a water/acetonitrile mobile

phase containing an acid modifier like formic

acid) should show a single major peak, allowing

for purity assessment[15].

Applications in Research and Drug Development
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The primary value of 4-(2-Chloroacetamido)benzoic acid lies in its utility as a versatile

synthetic intermediate. The chloroacetamide group is a key pharmacophore and a reactive

handle for building more complex molecules.

Intermediate for Local Anesthetics
Researchers have synthesized series of ester and amide derivatives from 4-(2-
Chloroacetamido)benzoic acid and evaluated them for local anesthetic activity[3][4]. The

design rationale posits that the electron-withdrawing nature of the chloroacetyl group can

influence the ionization characteristics of the molecule, a key factor in the mechanism of action

for local anesthetics[4][5]. The carboxylic acid can be converted to an ester or amide (the

"intermediate chain"), and the chloroacetyl group can be further substituted to introduce a

hydrophilic amine terminus, mimicking the classic three-component structure of a local

anesthetic (lipophilic part - intermediate chain - hydrophilic part).
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Caption: Synthetic pathway from the title compound to local anesthetic candidates.

Precursor for Antiviral Agents
The synthesis of certain derivatives of Matijing-Su (MTS), a natural product with anti-HBV

activity, has been reported to use 4-(2-Chloroacetamido)benzoic acid as a key

intermediate[1][2]. In these syntheses, the chloroacetamide moiety serves as a reactive partner

for coupling with other molecular fragments, demonstrating its utility in constructing complex

natural product analogues aimed at improving therapeutic profiles.

Conclusion
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4-(2-Chloroacetamido)benzoic acid is more than a simple chemical; it is an enabling tool for

innovation in drug discovery. Its straightforward synthesis, well-defined physicochemical

properties, and, most importantly, its bifunctional reactivity make it an indispensable building

block for medicinal chemists. The successful application of this intermediate in the

development of local anesthetics and antiviral compound scaffolds underscores its significant

potential. This guide provides the foundational knowledge required for researchers to

confidently and safely incorporate this versatile compound into their synthetic programs, paving

the way for the discovery of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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